molecular formula C7H16ClN B8792966 tert-Butyl-3-chloropropylamine CAS No. 52560-90-4

tert-Butyl-3-chloropropylamine

Cat. No.: B8792966
CAS No.: 52560-90-4
M. Wt: 149.66 g/mol
InChI Key: ADMPAKHJYCHVQD-UHFFFAOYSA-N
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Description

Tert-Butyl-3-chloropropylamine is a useful research compound. Its molecular formula is C7H16ClN and its molecular weight is 149.66 g/mol. The purity is usually 95%.
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Properties

CAS No.

52560-90-4

Molecular Formula

C7H16ClN

Molecular Weight

149.66 g/mol

IUPAC Name

N-(3-chloropropyl)-2-methylpropan-2-amine

InChI

InChI=1S/C7H16ClN/c1-7(2,3)9-6-4-5-8/h9H,4-6H2,1-3H3

InChI Key

ADMPAKHJYCHVQD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)NCCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A round-bottom, 250 milliliter, three-necked flask was equipped with a magnetic stir bar, a Claisen adapter, equipped with a thermocouple and a dry-ice condenser with a gas inlet, and a pressure-equalizing dropping funnel. This apparatus was baked in an oven overnight at 125° C., assembled hot, and purged with argon until cool. The reaction flask was charged with 1-bromo-3-chloropropane 15.74 grams, (0.10 moles, 1 equivalent). t-Butylamine 29.26 grams, (0.40 moles, 4 equivalents) was added dropwise via the addition funnel over a period of one hour. After addition was complete, samples of the reaction mixture were removed periodically, washed with saturated sodium bicarbonate solution, and assayed for unreacted 1-bromo-3-chloropropane by gas chromatography (GLC). The reaction was allowed to stir until 1-bromo-3-chloropropane was consumed. Next, 75 milliliters of saturated sodium bicarbonate solution and 25 milliliters of distilled water were added to the reaction flask. The reaction mixture was then transferred to a separatory funnel and extracted 2×75 milliliters with ethyl ether. The organic layer was then dried with magnesium sulfate, filtered, and concentrated on a rotary evaporator, to afford a colorless, slightly hazy solution with a yield=10.47 g (70%); (GC assay=93%).
Quantity
15.74 g
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reactant
Reaction Step One
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29.26 g
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reactant
Reaction Step Two

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